Cas no 74685-42-0 (2-Methylstilbene)

• Product Name: 2-Methylstilbene
• CAS No: 74685-42-0
• Molecular Formula: C₁₅H₁₄
• Molecular Weight: 194.2717
• MDL: MFCD06797130
• CID: 557012
• PubChem ID: 87557822

2-Methylstilbene Properties

Names and Identifiers

• Benzene,1-methyl-2-(2-phenylethenyl)-
• 2-Methylstilbene
• 1-methyl-2-(2-phenylethenyl)benzene
• 2-METHYLSTILBENE (EP)
• PEBXLTUWFWEWGV-VAWYXSNFSA-N
• 1-Methyl-2-[(E)-2-phenylethenyl]benzene
• a-Methylstilben
• Benzene, 1-methyl-2-(2-phenylethenyl)-
• (e)-2-methylstilbene
• alpha-trans-methylstilbene
• 1-Methyl-2-[(E)-2-phenylethenyl]benzene #
• (E)-1-Methyl-2-styrylbenzene
• HS-3183
• CS-0455459
• MFCD06797130
• AKOS015842368
• 74685-42-0
• HS-6064
• 22257-16-5
• 1-methyl-2-[(1E)-2-phenylethenyl]benzene
• T72901
• 1-Methyl-2-styrylbenzene

• MDL： MFCD06797130
• InChIKey： PEBXLTUWFWEWGV-VAWYXSNFSA-N
• Inchi： 1S/C15H14/c1-13-7-5-6-10-15(13)12-11-14-8-3-2-4-9-14/h2-12H,1H3/b12-11+
• SMILES： C1(=C([H])C([H])=C([H])C([H])=C1C([H])([H])[H])/C(/[H])=C(\[H])/C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 194.11000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 194.109550447g/mol
• Heavy Atom Count: 15
• Complexity: 198
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 4.16540
• PSA: 0.00000
• Refractive Index: 1.645
• Boiling Point: 301.8±17.0 °C at 760 mmHg
• Melting Point: 31.0 to 35.0 deg-C
• Vapor Pressure: 0.0±0.3 mmHg at 25°C
• Flash Point: 139.4±11.7 °C
• Color/Form: White crystalline powder.
• Solubility: Not determined.
• Density: 1.0±0.1 g/cm3

2-Methylstilbene Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：0-10°C
• Signal Word：warning

2-Methylstilbene Customs Data

• HS CODE：2902909090
• Customs Data：

  China Customs Code:

  2902909090

  Overview:

  2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Acids/Esters